Cas no 1186194-29-5 (3-Amino-6-fluoro-2-methylbenzoic acid)

• Product Name: 3-Amino-6-fluoro-2-methylbenzoic acid
• CAS No: 1186194-29-5
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• MDL: MFCD28650863
• CID: 4937804
• PubChem ID: 66841503
• Update Time: 2025-05-26

3-Amino-6-fluoro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-6-fluoro-2-methylbenzoic acid
• 3-Amino-6-fluoro-2-methylbenzoic acid

• MDL： MFCD28650863
• Inchi： 1S/C8H8FNO2/c1-4-6(10)3-2-5(9)7(4)8(11)12/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： SVOLBICKUNVZRW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C)=C1C(=O)O)N

Computed Properties

• Exact Mass: 169.05390666 g/mol
• Monoisotopic Mass: 169.05390666 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3
• Molecular Weight: 169.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Amino-6-fluoro-2-methylbenzoic acid

Introduction to 3-Amino-6-fluoro-2-methylbenzoic acid (CAS No: 1186194-29-5)

3-Amino-6-fluoro-2-methylbenzoic acid (CAS No: 1186194-29-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its fluorinated aromatic structure, exhibits unique chemical properties that make it a valuable intermediate in the development of various bioactive molecules. The presence of both amino and fluoro substituents on the benzene ring imparts distinct reactivity and binding capabilities, which are highly sought after in medicinal chemistry applications.

The fluorine atom at the 6-position plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of molecules derived from this scaffold. Fluorine substitution is well-documented to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall efficacy of drug candidates. In contrast, the amino group at the 3-position provides a site for further functionalization, enabling the construction of more complex structures through various chemical transformations such as coupling reactions or derivatization.

The methyl group at the 2-position contributes to the steric environment of the molecule, influencing its solubility and interactions with biological systems. These structural features collectively make 3-Amino-6-fluoro-2-methylbenzoic acid a versatile building block for drug discovery programs targeting a wide range of therapeutic areas. Recent advancements in synthetic methodologies have further streamlined the production of this compound, making it more accessible for academic and industrial research purposes.

In recent years, there has been growing interest in exploring the potential of 3-Amino-6-fluoro-2-methylbenzoic acid as a precursor in the synthesis of novel therapeutic agents. For instance, researchers have leveraged its scaffold to develop inhibitors targeting enzymes involved in inflammatory pathways. The combination of fluorine and amino functionalities has been shown to enhance binding interactions with protein receptors, leading to improved drug-like properties such as increased potency and selectivity.

One notable area of investigation has been its application in the development of small-molecule modulators for kinases, which are key enzymes implicated in cancer progression. The structural motif of 3-Amino-6-fluoro-2-methylbenzoic acid has been incorporated into molecules designed to disrupt aberrant signaling pathways by inhibiting specific kinase isoforms. Preliminary studies have demonstrated promising results in vitro, suggesting its potential as a lead compound for further optimization.

Additionally, the compound has found utility in the synthesis of probes for biochemical assays. Its well-defined structure allows for easy modification at multiple positions, enabling researchers to generate libraries of derivatives with tailored properties. These libraries can then be screened against biological targets to identify novel interactors or validate existing hypotheses. The ease with which 3-Amino-6-fluoro-2-methylbenzoic acid can be functionalized makes it an attractive choice for high-throughput screening campaigns aimed at drug discovery.

The chemical synthesis of 3-Amino-6-fluoro-2-methylbenzoic acid involves multi-step processes that require careful optimization to ensure high yield and purity. Modern synthetic strategies often employ transition metal catalysis or asymmetric methods to introduce specific stereocenters or functional groups with high efficiency. Advances in continuous flow chemistry have also contributed to more sustainable and scalable production methods for this compound.

The pharmaceutical industry continues to invest in research aimed at harnessing the potential of fluorinated aromatic compounds like 3-Amino-6-fluoro-2-methylbenzoic acid. Collaborative efforts between academia and industry have led to innovative approaches in medicinal chemistry, where computational modeling and machine learning are used to predict optimal molecular structures for drug candidates. These interdisciplinary efforts are accelerating the development pipeline for new therapeutics targeting complex diseases.

In conclusion, 3-Amino-6-fluoro-2-methylbenzoic acid (CAS No: 1186194-29-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatility as a synthetic intermediate. Its role in developing novel bioactive molecules underscores its importance in modern drug discovery efforts. As research progresses, we can expect further insights into its applications across various therapeutic domains, solidifying its position as a cornerstone compound in medicinal chemistry.